Cas no 271581-74-9 (3-(3-chloropropyl)imidazolidine-2,4-dione)

• Product Name: 3-(3-chloropropyl)imidazolidine-2,4-dione
• CAS No: 271581-74-9
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• CID: 4643544
• Update Time: 2025-08-05

3-(3-chloropropyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloropropyl)imidazolidine-2,4-dione

• Inchi： 1S/C6H9ClN2O2/c7-2-1-3-9-5(10)4-8-6(9)11/h1-4H2,(H,8,11)
• InChI Key： HIUOJUFJNQGWOR-UHFFFAOYSA-N
• SMILES： N1(CCCCl)C(=O)CNC1=O

Additional information on 3-(3-chloropropyl)imidazolidine-2,4-dione

Comprehensive Overview of 3-(3-chloropropyl)imidazolidine-2,4-dione (CAS No. 271581-74-9)

3-(3-chloropropyl)imidazolidine-2,4-dione (CAS No. 271581-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazolidine-2,4-dione core and 3-chloropropyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the search for imidazolidine derivatives has surged due to their potential applications in drug discovery. Researchers are particularly interested in compounds like 3-(3-chloropropyl)imidazolidine-2,4-dione for their ability to modulate biological pathways. The compound's chloropropyl moiety enhances its reactivity, enabling facile functionalization—a critical factor in designing targeted therapies for conditions such as inflammation and metabolic disorders. This aligns with the trending focus on precision medicine and green chemistry, where efficiency and environmental impact are paramount.

The agrochemical industry also benefits from 271581-74-9, as its derivatives exhibit promising herbicidal and fungicidal properties. With the global push toward sustainable agriculture, this compound's role in developing low-toxicity, high-efficacy crop protection agents is increasingly relevant. Farmers and agronomists frequently search for new agrochemical intermediates to address resistance issues in pests and pathogens, making 3-(3-chloropropyl)imidazolidine-2,4-dione a topic of interest in academic and industrial forums.

From a synthetic chemistry perspective, the compound's imidazolidine-2,4-dione scaffold offers a platform for diverse chemical modifications. Its stability under various reaction conditions makes it a preferred choice for multi-step synthesis workflows. Laboratories focusing on heterocyclic chemistry often explore its reactivity patterns, contributing to publications and patents that drive innovation in material science and medicinal chemistry.

Environmental and safety considerations are integral to discussions about CAS 271581-74-9. Regulatory bodies emphasize the importance of eco-friendly synthesis routes and biodegradable intermediates, prompting researchers to optimize production processes for this compound. Such efforts resonate with the broader corporate sustainability goals adopted by chemical manufacturers worldwide.

In summary, 3-(3-chloropropyl)imidazolidine-2,4-dione (CAS No. 271581-74-9) represents a critical intersection of pharmaceutical, agrochemical, and synthetic chemistry. Its adaptability to modern research trends—such as drug repurposing, green synthesis, and crop resilience—ensures its continued relevance in scientific and industrial applications. As innovation accelerates, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.